Cas no 338959-85-6 ((4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone)

• Product Name: (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone
• CAS No: 338959-85-6
• MDL: MFCD00244684
• CID: 4648053
• Update Time: 2025-06-13

(4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone

• MDL： MFCD00244684

Additional information on (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone

Comprehensive Analysis of (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone (CAS No. 338959-85-6)

The compound (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone (CAS No. 338959-85-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a hydroxyphenoxy moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions regarding this compound is its synthetic pathway and reactivity. Researchers often seek information on how to efficiently synthesize (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone due to its complex structure. The presence of the trifluoromethyl group, a hallmark of modern medicinal chemistry, enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research.

Another trending topic is the environmental impact and degradation pathways of such compounds. With increasing regulatory scrutiny on chemical sustainability, understanding the biodegradation of (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone is crucial. Analytical techniques like LC-MS and NMR are frequently employed to study its stability under various conditions, addressing concerns raised by environmental scientists and regulatory bodies.

The agrochemical industry has also shown interest in this compound, particularly for its potential as a herbicide or pesticide intermediate. The 4-chlorophenyl and hydroxyphenoxy groups are known to confer herbicidal activity, aligning with the growing demand for eco-friendly crop protection solutions. This aligns with the surge in searches for sustainable agrochemicals and green chemistry innovations.

From a pharmacological perspective, the compound's ability to modulate biological targets has sparked curiosity. Questions like "How does (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone interact with enzymes?" are common in academic forums. Preliminary data suggest it may inhibit tyrosine kinases, a key focus area for cancer therapy, which explains its prominence in recent literature.

In summary, (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone (CAS No. 338959-85-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and environmental science. Its structural complexity and functional groups like trifluoromethyl and hydroxyphenoxy make it a compelling subject for ongoing research. By addressing trending queries and leveraging advanced analytical techniques, scientists continue to unlock its full potential.